Cas no 1044256-94-1 (3-Chloro-2-methoxybenzyl Bromide)

• Product Name: 3-Chloro-2-methoxybenzyl Bromide
• CAS No: 1044256-94-1
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 2111422
• PubChem ID: 19390097
• Update Time: 2025-05-27

3-Chloro-2-methoxybenzyl Bromide Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-chloro-2-methoxyBenzene
• 3-chloro-2-methoxybenzyl bromide
• Benzene, 1-(bromomethyl)-3-chloro-2-methoxy-
• PUIPBPXMJUKBQA-UHFFFAOYSA-N
• 1-Bromomethyl-3-chloro-2-methoxy-benzene
• 3-Chloro-2-methoxybenzyl Bromide

• Inchi： 1S/C8H8BrClO/c1-11-8-6(5-9)3-2-4-7(8)10/h2-4H,5H2,1H3
• InChI Key： PUIPBPXMJUKBQA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 9.2

3-Chloro-2-methoxybenzyl Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-2-methoxybenzyl Bromide

Introduction to 3-Chloro-2-methoxybenzyl Bromide (CAS No. 1044256-94-1)

3-Chloro-2-methoxybenzyl bromide, with the CAS number 1044256-94-1, is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a chloro and methoxy substituent on a benzene ring, and a bromomethyl group. These functional groups contribute to its reactivity and potential applications in various chemical processes.

The molecular formula of 3-Chloro-2-methoxybenzyl bromide is C₉H₁₀BrClO, and its molecular weight is approximately 245.53 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. Its physical properties, such as boiling point, melting point, and solubility in different solvents, make it suitable for use in a wide range of chemical reactions.

In the context of chemical synthesis, 3-Chloro-2-methoxybenzyl bromide serves as an important intermediate for the preparation of more complex molecules. The presence of the bromomethyl group allows for nucleophilic substitution reactions, making it a valuable starting material for the synthesis of various organic compounds. Recent studies have explored its use in the preparation of bioactive molecules, including potential drug candidates.

3-Chloro-2-methoxybenzyl bromide has also found applications in pharmaceutical research. Its unique structure makes it a promising candidate for the development of new drugs targeting specific biological pathways. For instance, researchers have investigated its potential as a precursor for the synthesis of compounds with anti-inflammatory and anti-cancer properties. The ability to modify the structure by introducing different functional groups can lead to the discovery of novel therapeutic agents.

In materials science, 3-Chloro-2-methoxybenzyl bromide has been used in the synthesis of advanced materials with unique properties. Its reactivity and functional groups allow for the creation of polymers and other materials with tailored characteristics. These materials can be used in various applications, such as drug delivery systems, sensors, and coatings.

The safety and handling of 3-Chloro-2-methoxybenzyl bromide are crucial considerations in both laboratory and industrial settings. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The environmental impact of 3-Chloro-2-methoxybenzyl bromide is another important aspect to consider. Studies have shown that it can be biodegraded under certain conditions, but its persistence in the environment depends on factors such as concentration and exposure to specific microbial communities. Efforts are ongoing to develop more sustainable methods for its production and use to minimize any potential environmental impact.

In conclusion, 3-Chloro-2-methoxybenzyl bromide (CAS No. 1044256-94-1) is a versatile compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an important intermediate in the development of new molecules with potential therapeutic and industrial uses. Ongoing research continues to explore its full potential, contributing to advancements in various scientific fields.